![molecular formula C10H20ClNO4S B6265401 ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride CAS No. 1956335-01-5](/img/no-structure.png)
ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride (EMPSAH) is a small molecule that has been used for a variety of research applications, ranging from biochemical and physiological studies to drug development and drug delivery. EMPSAH is a sulfonamide derivative that has been used in a variety of research applications due to its ability to interact with proteins and other biomolecules.
Scientific Research Applications
Ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride has been used in a variety of scientific research applications. It has been used in the study of protein-protein interactions, as well as in the study of enzyme inhibition and drug delivery. This compound has also been used in the study of cell signaling pathways, including those involved in cancer and other diseases.
Mechanism of Action
The mechanism of action of ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride is not fully understood. However, it is known that this compound binds to proteins and other biomolecules, which can alter the activity of these proteins and other biomolecules. This compound can also bind to receptors on the surface of cells, which can affect the signaling pathways within the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is known that this compound can bind to proteins and other biomolecules, which can alter their activity. This compound can also bind to receptors on the surface of cells, which can affect the signaling pathways within the cell.
Advantages and Limitations for Lab Experiments
The use of ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride in lab experiments has several advantages. This compound is relatively easy to synthesize, and it is relatively stable in aqueous solutions. Additionally, this compound can bind to proteins and other biomolecules, which can be useful in the study of protein-protein interactions and enzyme inhibition. However, this compound is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride research. These include the development of new synthesis methods, the study of its mechanism of action, the study of its biochemical and physiological effects, and the development of new drug delivery systems. Additionally, this compound could be used to study the effects of drugs on cells and tissues, as well as to develop new drugs. Finally, this compound could be used to study the effects of environmental toxins on cells and tissues, as well as to develop new methods for detoxification.
Synthesis Methods
Ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride can be synthesized in a two-step process. The first step involves the reaction of ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate with hydrochloric acid to form this compound. In the second step, the resulting this compound is reacted with aqueous hydrochloric acid to form the hydrochloride salt. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate hydrochloride involves the reaction of ethyl acetate with 3-methylpiperidine-3-sulfonyl chloride in the presence of a base to form the intermediate ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate, which is then treated with hydrochloric acid to form the final product as a hydrochloride salt.", "Starting Materials": [ "Ethyl acetate", "3-methylpiperidine-3-sulfonyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl acetate is reacted with 3-methylpiperidine-3-sulfonyl chloride in the presence of a base (e.g. triethylamine) to form the intermediate ethyl 2-[(3-methylpiperidin-3-yl)sulfonyl]acetate.", "Step 2: The intermediate is then treated with hydrochloric acid to form the final product as a hydrochloride salt, which can be isolated by filtration or precipitation." ] } | |
CAS RN |
1956335-01-5 |
Molecular Formula |
C10H20ClNO4S |
Molecular Weight |
285.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.